Cas no 1177651-87-4 (methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride)

• Product Name: methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride
• CAS No: 1177651-87-4
• MF: C₉H₁₈ClN₃O₃
• MW: 251.710521221161
• CID: 5525136
• Update Time: 2025-05-26

methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride
• 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride

• Inchi： 1S/C9H17N3O3.ClH/c1-15-8(13)2-3-11-9(14)12-6-4-10-5-7-12;/h10H,2-7H2,1H3,(H,11,14);1H
• InChI Key： LXGVVSHEOYHNHK-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)NCCC(=O)OC.Cl

Additional information on methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride

Methyl 3-(Piperazine-1-Carboxamido)Propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride, with CAS No. 117765-87-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which has been widely studied for its various applications in drug design and synthesis. The structure of methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride incorporates a piperazine ring connected to a carboxamide group, which is further linked to a propanoate moiety and a methyl ester group. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and bioavailability.

Recent studies have highlighted the potential of methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and central nervous system (CNS) drugs. The piperazine moiety is known to confer unique pharmacokinetic properties, including improved membrane permeability and enhanced binding affinity to target proteins. These attributes make it an attractive candidate for drug discovery programs targeting diseases such as Alzheimer's, Parkinson's, and other neurodegenerative conditions.

The synthesis of methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride typically involves multi-step organic reactions, including amide bond formation and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels. Such methodologies are particularly valuable in the context of large-scale production for pharmaceutical applications.

From a pharmacological perspective, methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride exhibits interesting bioactivity profiles. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegeneration. For instance, it has been shown to inhibit the activity of certain kinases and proteases that play critical roles in disease progression. These findings underscore its potential as a lead compound for the development of therapeutics targeting chronic inflammatory conditions and CNS disorders.

In terms of applications, methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride has found utility in both academic research and industrial settings. Its use as an intermediate in drug discovery programs has been well-documented, with several research groups leveraging its structural features to design novel bioactive molecules. Additionally, its compatibility with various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), makes it a valuable tool for quality control and characterization purposes.

Looking ahead, the continued exploration of methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride's properties is expected to yield further insights into its therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacokinetic profile through structural modifications and formulation strategies. Furthermore, collaborative efforts between academia and industry are likely to accelerate its translation into clinical applications.

In conclusion, methyl 3-(piperazine-1-carboxamido)propanoate hydrochloride (CAS No. 117765-87-4) stands as a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a valuable asset in the pursuit of novel therapeutics for challenging diseases.